Cas no 27956-88-3 (Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI))

Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI) structure
27956-88-3 structure
Product Name:Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
CAS No:27956-88-3
MF:C5H13N2O4PS
MW:228.206480741501
CID:267467
PubChem ID:214263
Update Time:2025-04-19

Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
    • propanamide, 3-[[2-(phosphonothio)ethyl]amino]-
    • 2-[(3-amino-3-oxopropyl)amino]ethylsulfanylphosphonic acid
    • 3-((2-(Phosphonothio)ethyl)amino)propanamide
    • CHEMBL309510
    • Phosphorothioic acid, S-ester with 3-((2-mercaptoethyl)amino)propionamide
    • Propanamide, 3-((2-(phosphonothio)ethyl)amino)-
    • WR-6458
    • Phosphorothioic acid, S-ester with 3-((2-mercaptoethyl)amino)propionamide (8CI)
    • WR6458
    • Betamide
    • BRN 3948132
    • S-(2-((2'-Carbamoylethyl)amino)ethyl) dihydrogen phosphorothioate
    • DTXSID80182237
    • 27956-88-3
    • Inchi: 1S/C5H13N2O4PS/c6-5(8)1-2-7-3-4-13-12(9,10)11/h7H,1-4H2,(H2,6,8)(H2,9,10,11)
    • InChI Key: MQAISPIJGUNNSJ-UHFFFAOYSA-N
    • SMILES: S(CCNCCC(N)=O)P(=O)(O)O

Computed Properties

  • Exact Mass: 228.03349
  • Monoisotopic Mass: 228.03336507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 112.65
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